Cas no 898426-77-2 (N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide)

• Product Name: N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide
• CAS No: 898426-77-2
• MF: C₂₃H₃₁N₃O₅S
• MW: 461.574344873428
• CID: 6043319
• PubChem ID: 18574599
• Update Time: 2025-05-21

N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide
• Ethanediamide, N1-[2-[1-[(2,5-dimethylphenyl)sulfonyl]-2-piperidinyl]ethyl]-N2-[2-(2-furanyl)ethyl]-
• MLS001234679
• F2571-0616
• N-[2-[1-(2,5-dimethylphenyl)sulfonyl-2-piperidinyl]ethyl]-N''-[2-(2-furanyl)ethyl]oxamide
• 898426-77-2
• N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N''-[2-(furan-2-yl)ethyl]oxamide
• N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N''-[2-(furan-2-yl)ethyl]ethanediamide
• AKOS024661365
• cid_18574599
• BDBM73136
• N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-[2-(furan-2-yl)ethyl]oxamide
• SMR000811270
• N-[2-[1-(2,5-dimethylphenyl)sulfonyl-2-piperidyl]ethyl]-N''-[2-(2-furyl)ethyl]oxamide
• N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(2-(furan-2-yl)ethyl)oxalamide
• N'-{2-[1-(2,5-dimethylbenzenesulfonyl)piperidin-2-yl]ethyl}-N-[2-(furan-2-yl)ethyl]ethanediamide
• CHEMBL1515217

• Inchi： 1S/C23H31N3O5S/c1-17-8-9-18(2)21(16-17)32(29,30)26-14-4-3-6-19(26)10-12-24-22(27)23(28)25-13-11-20-7-5-15-31-20/h5,7-9,15-16,19H,3-4,6,10-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： RAIBBUNUMNDIDX-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC(C)=CC=C1C)(=O)=O)(=O)C(NCCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 461.19844227g/mol
• Monoisotopic Mass: 461.19844227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• pka: 12.77±0.46(Predicted)

Additional information on N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide

Research Brief on N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide (CAS: 898426-77-2)

The compound N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide (CAS: 898426-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a piperidine core, a 2,5-dimethylbenzenesulfonyl group, and a furan-2-yl ethyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions. Key steps involve the sulfonylation of the piperidine derivative followed by coupling with the furan-2-yl ethyl ethanediamide moiety. Advances in catalytic methods have improved yields and purity, making it feasible for large-scale production. These developments are critical for ensuring the compound's availability for preclinical and clinical studies.

Pharmacological evaluations of N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide have revealed its potent activity against specific biological targets. In vitro studies demonstrate its affinity for certain enzyme systems, particularly those involved in inflammatory and oncogenic pathways. The compound's ability to modulate these pathways suggests potential applications in treating inflammatory diseases and certain cancers. Mechanistic studies are ongoing to further delineate its interactions at the molecular level.

In vivo studies have provided preliminary evidence of the compound's efficacy and safety profile. Animal models of disease have shown reduced pathological markers following administration of the compound, with minimal observed toxicity. These findings support its progression to further stages of drug development. However, comprehensive toxicological and pharmacokinetic studies are still required to fully assess its therapeutic potential and safety in humans.

The structural complexity of N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide presents both opportunities and challenges. Its unique architecture allows for selective interactions with biological targets, but it also necessitates careful optimization to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations, with the aim of developing derivatives with improved pharmacological profiles.

In conclusion, N'-{2-1-(2,5-dimethylbenzenesulfonyl)piperidin-2-ylethyl}-N-2-(furan-2-yl)ethylethanediamide (CAS: 898426-77-2) represents a promising candidate in the realm of chemical biology and drug discovery. Its synthesis, pharmacological properties, and therapeutic potential are areas of active research, with recent studies providing a solid foundation for future investigations. Continued efforts in optimizing its structure and evaluating its efficacy and safety will be crucial in determining its viability as a therapeutic agent.